Cas no 897472-93-4 (2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole)

• Product Name: 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole
• CAS No: 897472-93-4
• MF: C₁₆H₁₂Cl₂FN₃OS₂
• MW: 416.320382118225
• CID: 5480085
• Update Time: 2025-10-28

2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorothiophen-3-yl)-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole

• Inchi： 1S/C16H12Cl2FN3OS2/c17-13-8-10(14(18)25-13)15(23)21-3-5-22(6-4-21)16-20-11-2-1-9(19)7-12(11)24-16/h1-2,7-8H,3-6H2
• InChI Key： IFDLWRCTUBYERH-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)SC=1Cl)(N1CCN(C2=NC3=CC=C(F)C=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole

Introduction to 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole (CAS No. 897472-93-4)

2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole (CAS No. 897472-93-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a 2,5-dichlorothiophene moiety, a piperazine ring, and a 6-fluoro-1,3-benzothiazole scaffold provides a robust platform for the development of novel drugs targeting specific biological pathways.

The structure of 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole is particularly noteworthy. The 2,5-dichlorothiophene group introduces halogen substituents that can influence the compound's electronic properties and interactions with biological targets. The piperazine ring, a common motif in many pharmaceuticals, enhances the compound's solubility and bioavailability. The 6-fluoro-1,3-benzothiazole scaffold further contributes to the molecule's stability and binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific kinases involved in cancer progression. The compound has shown selective inhibition of these kinases without significant toxicity to normal cells, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole has been investigated for its potential in neurodegenerative diseases. Studies have indicated that the compound can modulate certain signaling pathways associated with neuroprotection and neuroregeneration. This dual functionality makes it an attractive target for further development in both oncology and neurology.

The synthesis of 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the piperazine ring through amination reactions and the introduction of the 2,5-dichlorothiophene and 6-fluoro-1,3-benzothiazole moieties via coupling reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst optimization have been employed to improve the efficiency of these processes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole in human subjects. Preliminary results from Phase I trials have shown promising outcomes with manageable side effects. These trials are crucial for understanding the compound's pharmacokinetics and pharmacodynamics in vivo and for identifying optimal dosing regimens.

The future prospects for 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-yl-6-fluoro-1,3-benzothiazole are bright. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic index and reduce potential side effects. Additionally, efforts are being made to explore new applications beyond cancer and neurodegenerative diseases. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field.

In conclusion, 2-4-(2,5-dichlorothiophene-3-carbonyl)piperazin-1-y l - 6 - fluoro - 1 , 3 - benzot h i azol e (CAS No. 897472 - 9 3 - 4) represents a significant advancement in medicinal chemistry with broad therapeutic potential. Its unique structure and multifaceted biological activities make it an exciting candidate for further development and clinical application.